Cas no 36187-69-6 (Ethyl 4-Bromo-3-oxopentanoate)

• Product Name: Ethyl 4-Bromo-3-oxopentanoate
• CAS No: 36187-69-6
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• MDL: MFCD17014835
• CID: 293212
• PubChem ID: 12780443
• Update Time: 2025-04-19

Ethyl 4-Bromo-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoicacid, 4-bromo-3-oxo-, ethyl ester
• Ethyl 4-bromo-3-oxopentanoate
• 4-bromo-3-oxopentanoic acid ethyl ester
• 4-bromo-3-oxo-pentanoic acid ethyl ester
• AG-L-23070
• CTK4H6053
• ethyl 4-bromo-3-oxo-pentanoate
• ethyl 4-bromo-3-oxovalerate
• ethylbromooxopentanoate
• FT-0682843
• RP12881
• AKOS005216058
• ethyl-4-bromo-3-oxo-pentanoate
• SCHEMBL970303
• ethyl4-bromo-3-oxopentanoate
• AKOS016340130
• Pentanoicacid,4-bromo-3-oxo-,ethyl ester
• J-520976
• AA-0715
• 36187-69-6
• EN300-249165
• ethyl 4bromo-3-oxopentanoate
• MFCD17014835
• DTXSID60509680
• GRRGNEZVXPTAEH-UHFFFAOYSA-N
• ethyl (a-bromopropionyl)acetate
• Ethyl 4-Bromo-3-oxopentanoate

• MDL： MFCD17014835
• Inchi： 1S/C7H11BrO3/c1-3-11-7(10)4-6(9)5(2)8/h5H,3-4H2,1-2H3
• InChI Key： GRRGNEZVXPTAEH-UHFFFAOYSA-N
• SMILES： BrC(C)C(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 221.98913
• Monoisotopic Mass: 221.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.41
• Melting Point: Not available
• Boiling Point: 242.64°C at 760 mmHg
• Flash Point: 100.545°C
• Refractive Index: 1.468
• PSA: 43.37
• LogP: 1.29210
• Vapor Pressure: Not available

Ethyl 4-Bromo-3-oxopentanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)